Cas no 99849-94-2 (1-Piperazinecarboxylicacid, 4-(2-hydroxypropyl)-, ethyl ester)

1-Piperazinecarboxylic acid, 4-(2-hydroxypropyl)-, ethyl ester is a versatile intermediate in organic synthesis, particularly valued for its piperazine backbone and functionalized hydroxypropyl and ester groups. The compound's structural features enable its use in pharmaceutical and agrochemical applications, where it serves as a key building block for active ingredient development. The ethyl ester moiety enhances solubility and reactivity, facilitating further derivatization, while the hydroxypropyl group offers a site for additional functionalization. Its well-defined chemical properties ensure consistent performance in synthetic routes, making it a reliable choice for researchers requiring precise molecular modifications. The compound is typically handled under standard laboratory conditions, with attention to stability and compatibility.

1-Piperazinecarboxylicacid, 4-(2-hydroxypropyl)-, ethyl ester structure

99849-94-2 structure

Product Name:1-Piperazinecarboxylicacid, 4-(2-hydroxypropyl)-, ethyl ester

CAS No:99849-94-2

MF:C₁₀H₂₀N₂O₃

MW:216.277402877808

MDL:MFCD00191219

CID:797400

PubChem ID:2736436

Update Time:2025-11-01

1-Piperazinecarboxylicacid, 4-(2-hydroxypropyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- 1-Piperazinecarboxylicacid, 4-(2-hydroxypropyl)-, ethyl ester
- 4-(2-HYDROXYPROPYL)PIPERAZINE-1-CARBOXYLIC ACID ETHYL ESTER
- ethyl 4-(2-hydroxypropyl)piperazine-1-carboxylate
- 4-(2-HYDROXYPROPYL)PIPERAZIN-1-CARBOXYLIC ACID ETHYL ESTER
- MFCD00191219
- 99849-94-2
- 4-(2-Hydroxypropyl)piperazine-1-carboxylicacidethylester
- 4-(2-hydroxypropyl)piperazine-1-carboxylic acidethyl ester
- DTXSID40371362
- MDL： MFCD00191219
- Inchi： 1S/C10H20N2O3/c1-3-15-10(14)12-6-4-11(5-7-12)8-9(2)13/h9,13H,3-8H2,1-2H3
- InChI Key： CGTNLOJURSDQJO-UHFFFAOYSA-N
- SMILES： OC(C)CN1CCN(C(=O)OCC)CC1

Computed Properties

Exact Mass: 216.147
Monoisotopic Mass: 216.147
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 53Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 326.1±32.0 °C at 760 mmHg
Flash Point: 151.0±25.1 °C
Vapor Pressure: 0.0±1.6 mmHg at 25°C

1-Piperazinecarboxylicacid, 4-(2-hydroxypropyl)-, ethyl ester Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-Piperazinecarboxylicacid, 4-(2-hydroxypropyl)-, ethyl ester Pricemore >>

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abcr	AB143621-10 g	4-(2-Hydroxypropyl)piperazine-1-carboxylic acid ethyl ester; 97%	99849-94-2		10g	€104.60	2023-05-09
abcr	AB143621-25 g	4-(2-Hydroxypropyl)piperazine-1-carboxylic acid ethyl ester; 97%	99849-94-2		25g	€148.20	2023-05-09
abcr	AB143621-100 g	4-(2-Hydroxypropyl)piperazine-1-carboxylic acid ethyl ester; 97%	99849-94-2		100g	€346.10	2023-05-09
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abcr	AB143621-10g	4-(2-Hydroxypropyl)piperazine-1-carboxylic acid ethyl ester, 97%; .	99849-94-2	97%	10g	€104.60	2025-04-14
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